Cas no 1170287-79-2 (4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(ethanesulfonyl)piperidine)

• Product Name: 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(ethanesulfonyl)piperidine
• CAS No: 1170287-79-2
• MF: C₁₂H₁₉N₃O₃S
• MW: 285.36256146431
• CID: 5830384
• PubChem ID: 44062289
• Update Time: 2025-08-05

4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(ethanesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(ethanesulfonyl)piperidine
• 1170287-79-2
• CCG-290314
• CHEMBL3439553
• VU0648409-1
• AKOS024514985
• F5597-0090
• 2-cyclopropyl-5-(1-ethylsulfonylpiperidin-4-yl)-1,3,4-oxadiazole
• 2-cyclopropyl-5-(1-(ethylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazole

• Inchi： 1S/C12H19N3O3S/c1-2-19(16,17)15-7-5-10(6-8-15)12-14-13-11(18-12)9-3-4-9/h9-10H,2-8H2,1H3
• InChI Key： KHRQQUUUPGFCBS-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCC(C2=NN=C(C3CC3)O2)CC1)(=O)=O

Computed Properties

• Exact Mass: 285.115
• Monoisotopic Mass: 285.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7A^2
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(ethanesulfonyl)piperidine

Introduction to 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(ethanesulfonyl)piperidine (CAS No. 1170287-79-2)

4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(ethanesulfonyl)piperidine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1170287-79-2, represents a unique structural motif that combines a piperidine ring with an ethanesulfonyl group and a cyclopropyl-substituted oxadiazole moiety. The intricate architecture of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for further development in drug discovery programs.

The significance of 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(ethanesulfonyl)piperidine lies in its potential pharmacological properties, which are influenced by the combined effects of its structural components. The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to enhance solubility and metabolic stability. The ethanesulfonyl group introduces a polar moiety that can interact favorably with biological targets, while the cyclopropyl-substituted oxadiazole adds rigidity to the molecular framework, potentially improving binding affinity and selectivity.

In recent years, there has been growing interest in oxadiazole derivatives due to their diverse biological activities. These compounds have been explored for their potential applications in antimicrobial, anti-inflammatory, and anticancer therapies. The presence of the cyclopropyl group in 5-cyclopropyl-1,3,4-oxadiazol-2-yl moiety is particularly noteworthy, as it has been shown to modulate the electronic properties of the molecule, thereby influencing its interactions with biological receptors.

The ethanesulfonyl-piperidine moiety in 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(ethanesulfonyl)piperidine is another critical feature that contributes to its pharmacological profile. Sulfonyl groups are well-documented for their ability to enhance binding interactions through hydrogen bonding and dipole-dipole interactions. This feature makes the compound a promising candidate for further investigation in the development of small-molecule drugs targeting specific biological pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural and functional properties of 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(ethanesulfonyl)piperidine. These studies have highlighted the compound's potential as a scaffold for drug design, emphasizing its ability to engage with multiple binding sites on target proteins. Such insights are crucial for optimizing lead compounds and improving their efficacy in preclinical and clinical settings.

The synthesis of 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(ethanesulfonyl)piperidine presents unique challenges due to its complex structure. However, modern synthetic methodologies have enabled more efficient and scalable production processes. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been employed to obtain high-purity samples suitable for further characterization and testing.

Characterization of 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(ethanesulfonyl)piperidine has been conducted using a variety of analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming the molecular structure and identifying functional groups. Mass spectrometry (MS) has provided additional confirmation of molecular weight and fragmentation patterns. Additionally, X-ray crystallography has been used to determine the precise three-dimensional structure of the compound, offering valuable insights into its conformational preferences and intermolecular interactions.

The potential applications of 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(ethanesulfonyl)piperidine extend across multiple therapeutic areas. Its structural features suggest potential utility in developing treatments for neurological disorders, where piperidine derivatives are often employed due to their ability to cross the blood-brain barrier. Furthermore, its interaction with biological targets may make it relevant in oncology research, particularly in targeting enzymes involved in cancer cell proliferation.

In conclusion,4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(ethanesulfonyl)piperidine (CAS No.1170287-79-2) represents a promising compound with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological activities make it a valuable asset in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this molecule, 5-cyclopropyl-1,3,4-oxadiazol^-